Cas no 2229277-27-2 (2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine)

• Product Name: 2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine
• CAS No: 2229277-27-2
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5922360
• PubChem ID: 165658400
• Update Time: 2025-10-11

2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine
• 2229277-27-2
• EN300-1826105

• Inchi： 1S/C10H12N2O2/c1-6-2-3-7(12(13)14)4-8(6)9-5-10(9)11/h2-4,9-10H,5,11H2,1H3
• InChI Key： CQICZJAOKFZHPA-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)C1CC1N)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine

Comprehensive Overview of 2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2229277-27-2)

2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine (CAS No. 2229277-27-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a cyclopropane ring fused with a nitrophenyl group, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's amine functionality further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for nitrophenyl derivatives like 2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine has surged, driven by their utility in developing novel therapeutics. A trending topic in scientific forums revolves around the compound's role in targeted drug delivery systems, where its structural rigidity could improve pharmacokinetics. Additionally, its nitro group offers opportunities for further functionalization, aligning with the growing interest in green chemistry and sustainable synthesis methods. This compound is also being explored for its potential in catalysis and material science, reflecting its versatility.

From a synthetic perspective, CAS No. 2229277-27-2 is often discussed in the context of cycloaddition reactions and ring-opening transformations. These reactions are critical for constructing complex molecular architectures, a hot topic in medicinal chemistry. The compound's methyl substituent adds steric control, which is advantageous for achieving high regioselectivity in reactions. Laboratories focusing on high-throughput screening frequently include this compound in their libraries due to its promising bioactivity profile.

The stability of 2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine under various conditions is another area of interest. Studies suggest that the cyclopropylamine moiety contributes to enhanced metabolic stability, a key factor in drug design. This aligns with current industry trends emphasizing ADME optimization (Absorption, Distribution, Metabolism, and Excretion). Furthermore, the compound's nitro group can be reduced to an amine, offering a strategic handle for derivatization—a technique widely used in combinatorial chemistry.

As the scientific community continues to explore CAS No. 2229277-27-2, its relevance in preclinical research is becoming increasingly evident. The compound's potential to serve as a scaffold for kinase inhibitors or GPCR modulators is under investigation, addressing pressing needs in oncology and neurology. Its compatibility with microwave-assisted synthesis further positions it as a candidate for rapid prototyping in drug development pipelines.

In summary, 2-(2-methyl-5-nitrophenyl)cyclopropan-1-amine represents a multifaceted tool for modern chemical research. Its structural features, combined with emerging applications in biotechnology and nanomaterials, make it a compound worth watching. As synthetic methodologies evolve, this molecule is poised to play a pivotal role in advancing precision medicine and sustainable chemistry initiatives worldwide.